tert-Butyl 4-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate
Description
“tert-Butyl 4-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate” is a chemical compound with the molecular formula C16H25N3O4 . It is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Molecular Structure Analysis
The molecular structure of a compound can be determined by various spectroscopic methods. The molecular weight of “this compound” is approximately 323.387 Da .Scientific Research Applications
Synthesis and Intermediate Usage
- Synthesis of Biologically Active Compounds: tert-Butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, a structurally related compound, is synthesized for use in biologically active compounds like crizotinib (Kong et al., 2016).
- Intermediate for Anticancer Drugs: tert-Butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a similar compound, serves as an important intermediate in small molecule anticancer drugs (Zhang et al., 2018).
Chemical Structure and Properties
- X-ray Studies of Structural Derivatives: X-ray studies of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate, a related compound, reveal significant details about its molecular structure and packing in crystals (Didierjean et al., 2004).
Synthesis Methods
- Optimized Synthetic Methods: Synthesis methods for tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, have been optimized, showcasing the advancement in synthetic techniques for related compounds (Wang et al., 2015).
Applications in Medicinal Chemistry
- Synthesis of Deoxycytidine Kinase Inhibitors: The practical synthesis of derivatives like 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, crucial for the preparation of potent deoxycytidine kinase inhibitors, is documented, highlighting the significance of such compounds in medicinal chemistry (Zhang et al., 2009).
Molecular Structure Analysis
- Molecular Structure of Similar Compounds: Studies like the synthesis and molecular structure analysis of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate shed light on the structural aspects of related chemical entities (Mamat et al., 2012).
properties
IUPAC Name |
tert-butyl 4-(6-ethoxypyrimidin-4-yl)oxypiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O4/c1-5-21-13-10-14(18-11-17-13)22-12-6-8-19(9-7-12)15(20)23-16(2,3)4/h10-12H,5-9H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCYXUJPHSBQFTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=NC=N1)OC2CCN(CC2)C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.39 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-oxo-2-(trifluoromethyl)-5H-chromeno[2,3-b]pyridine-3-carboxylic acid](/img/structure/B2412065.png)
![[(3,5-Dimethoxyphenyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate](/img/structure/B2412073.png)
![N-(2-chloro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2412079.png)
![2-(3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(p-tolyl)acetamide](/img/structure/B2412081.png)
![3-(4-(methoxycarbonyl)phenoxy)-2-methyl-4-oxo-4H-chromen-7-yl benzo[d][1,3]dioxole-5-carboxylate](/img/structure/B2412082.png)
![3,3,3-trifluoro-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)propane-1-sulfonamide](/img/structure/B2412085.png)
![N-[[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide](/img/structure/B2412088.png)